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Compound of Interest

Compound Name: Decamethylcyclopentasiloxane

Cat. No.: B1670010

An In-depth Examination of the Chemical and Physical Properties of a Key Excipient for
Researchers, Scientists, and Drug Development Professionals.

Decamethylcyclopentasiloxane, commonly known as D5, is a volatile cyclic silicone fluid that
has garnered significant attention across various scientific and industrial sectors, including
pharmaceuticals and personal care. Its unique combination of properties—such as low surface
tension, high spreadability, and a non-greasy feel—makes it a valuable excipient in a multitude
of formulations.[1] This technical guide provides a detailed overview of the core chemical and
physical characteristics of D5, outlines standard experimental methodologies for their
determination, and illustrates the interplay between its properties and applications.

Core Physicochemical Properties

Decamethylcyclopentasiloxane is an organosilicon compound with the chemical formula
[(CH3)2SiO]s.[2] It is a colorless and odorless liquid that is slightly volatile.[2] Its fundamental
properties are summarized in the tables below, providing a quantitative basis for its use in
research and product development.

Table 1: General and Physical Properties of
Decamethylcyclopentasiloxane (D5)
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Property Value Reference(s)
Molecular Formula C10H3005Sis [2]

Molar Mass 370.77 g/mol [2]
Appearance Colorless liquid [2]

Density 0.958 g/cm3 at 25 °C [2][3]

Melting Point -47 °Cto -38 °C [2][4]

Boiling Point 210 °C at 760 mmHg [2][5]

Vapor Pressure

20.4+1.1 Pato 33.2 Paat25
°C

[2](3]

Flash Point

73 °C to 77 °C (closed cup)

[415](6]

Refractive Index

1.396 at 20 °C

[3]

Table 2: Solubility and Partitioning Behavior of
Decamethylcyclopentasiloxane (D%)

Property

Value

Reference(s)

Solubility in Water

17.03 £ 0.72 ppb (ug/L) at 23
°C

[2]

log P (Octanol-Water Partition

Coefficient)

8.07 at 24.6 °C

Solubility in other solvents

Soluble in most anhydrous
alcohols, waxes, oils (except
castor), hydrocarbon oils,
esters, and other silicone
fluids.

[6]

Miscibility

Immiscible with water.

[3]
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Table 3: Fluid and Interfacial Properties of

Decamethylcyclopentasiloxane (D%)

Property Value Reference(s)
Viscosity 3.74t04.0cP at 25 °C [2][5]

Surface Tension 18.0 to 18.5 dyne/cm at 25 °C [41[6]
Dielectric Constant 25at20°C

Experimental Protocols for Property Determination

The accurate characterization of the physicochemical properties of D5 is paramount for its
effective application. The following sections detail the standard methodologies for determining
some of its key attributes.

Viscosity Measurement

The viscosity of decamethylcyclopentasiloxane is typically determined using capillary
viscometers, following standardized procedures such as ASTM D4283 for silicone fluids.[3]

Methodology:

o Apparatus: A calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde type)
is used. The choice of viscometer depends on the expected viscosity of the fluid. A constant
temperature water bath is required to maintain the sample at a precise temperature, typically
25+ 0.1 °C.

e Procedure: The viscometer is charged with the D5 sample and thermally equilibrated in the
water bath for a sufficient time. The time taken for the liquid to flow between two marked
points on the viscometer under the influence of gravity is measured accurately using a
stopwatch.

e Calculation: The kinematic viscosity (v) is calculated by multiplying the measured flow time
(t) by the calibration constant (C) of the viscometer (v = C x t). The dynamic viscosity (n) can
then be calculated by multiplying the kinematic viscosity by the density (p) of D5 at the same
temperature (n =v x p).
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Vapor Pressure Determination

The vapor pressure of D5 can be determined using various methods outlined in OECD
Guideline 104.[5][6] Given its volatility, a static method or a method based on effusion can be
employed.

Methodology (Static Method):

o Apparatus: The setup consists of a sample container connected to a pressure measuring
device (e.g., a manometer) and a vacuum pump, all enclosed in a thermostatically controlled
chamber.

e Procedure: A small amount of D5 is introduced into the degassed sample container. The
system is evacuated to remove air and then brought to the desired temperature. The
pressure of the vapor in equilibrium with the liquid is measured at different temperatures.

o Data Analysis: The vapor pressure is recorded at each temperature point. A plot of In(P)
versus 1/T (Clausius-Clapeyron plot) can be used to determine the enthalpy of vaporization.

Water Solubility Assessment

Due to its very low water solubility, the determination of this property for D5 requires a sensitive
and precise method, such as the column elution method described in OECD Guideline 105.[2]

[7]
Methodology (Column Elution Method):

e Apparatus: A column packed with an inert support material coated with an excess of D5 is
used. A pump is used to pass water through the column at a slow, constant flow rate. A
system for collecting the eluate is also required.

e Procedure: Water is passed through the column until the concentration of D5 in the eluting
water becomes constant, indicating that saturation has been reached. The concentration of
D5 in the collected water samples is then determined using a suitable analytical technique,
such as gas chromatography with mass spectrometry (GC-MS), which is sensitive enough
for the low concentrations expected.
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e Analysis: The measured concentration of D5 in the saturated aqueous solution represents its
water solubility at the experimental temperature.

Visualizing Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate a generalized
experimental workflow for physicochemical characterization and the logical connections
between D5's properties and its applications.

Physicochemical Characterization Workflow
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Click to download full resolution via product page

A generalized workflow for the physicochemical characterization of a substance.
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Relationship between D5's properties and its applications in drug development.

Applications in Research and Drug Development

The distinct physicochemical profile of decamethylcyclopentasiloxane makes it a versatile
component in pharmaceutical and research settings. Its high volatility allows it to evaporate
quickly from the skin, making it an ideal carrier for topical drug delivery systems where a non-
greasy, fast-drying application is desired. The low surface tension and viscosity contribute to its
excellent spreading characteristics, ensuring a uniform application of active pharmaceutical
ingredients (APIs) over the skin's surface.

Furthermore, its chemical inertness makes it a good solvent and dispersing medium for a
variety of APIs without the risk of degradation. In the context of drug development, D5 can be
used to improve the aesthetics and patient acceptability of topical formulations. Its lubricating
properties are also beneficial in the manufacturing processes of certain drug products. As
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research into novel drug delivery systems continues, the unique properties of D5 are likely to
be exploited in new and innovative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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